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Compound of Interest

Compound Name: Monolinolein

Cat. No.: B134703 Get Quote

An In-depth Technical Guide on the Core Physical Properties of Monolinolein

Introduction
Monolinolein, a monoacylglycerol consisting of a glycerol backbone esterified with one

molecule of the polyunsaturated fatty acid, linoleic acid, is a compound of significant interest in

pharmaceutical sciences, materials science, and food technology. Its amphiphilic nature drives

the formation of complex, self-assembled structures in aqueous environments, making it a key

component in the development of advanced drug delivery systems, such as pH-responsive

lyotropic liquid crystals.[1][2] This technical guide provides a comprehensive overview of the

core physical properties of monolinolein, intended for researchers, scientists, and drug

development professionals. It consolidates quantitative data, details common experimental

protocols for characterization, and visualizes key relationships and workflows.

General and Physicochemical Properties
Monolinolein is typically a colorless to pale yellow, oily liquid at room temperature.[1][2][3][4]

Its identity and fundamental properties are summarized below.

Table 1: General Properties of Monolinolein
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Property Value Source(s)

CAS Registry Number

26545-74-4[5] (for mixture);

2277-28-3 (for 1-Monolinolein)

[1]

[1][5]

Molecular Formula C₂₁H₃₈O₄ [3][5][6][7]

Molecular Weight 354.52 g/mol [1][2][6][7][8]

Synonyms
Glyceryl monolinoleate, 1-

Linoleoyl-rac-glycerol
[1][5][8]

Table 2: Key Physical Constants of Monolinolein

Property Value Notes Source(s)

Melting Point 14-15 °C [1][4][5]

Boiling Point 485.0 ± 40.0 °C Predicted [1][4]

Density 1.05 g/cm³ Experimental [5]

0.981 ± 0.06 g/cm³ Predicted [1][4]

Solubility Profile
The solubility of a lipid is a critical determinant of its behavior in various systems. As an

amphiphile, monolinolein exhibits dual solubility characteristics. It is fundamentally

hydrophobic and thus insoluble in water.[9][10] However, it is readily soluble in non-polar

organic solvents.[9][10]

Table 3: Solubility of Monolinolein

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://commonchemistry.cas.org/detail?cas_rn=26545-74-4
https://m.chemicalbook.com/ProductChemicalPropertiesCB7372162_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7372162_EN.htm
https://commonchemistry.cas.org/detail?cas_rn=26545-74-4
https://cymitquimica.com/_planned_maintenance_mode.html
https://commonchemistry.cas.org/detail?cas_rn=26545-74-4
https://www.larodan.com/product/monolinolein/
https://www.larodan.com/product/1-monolinolein/
https://m.chemicalbook.com/ProductChemicalPropertiesCB7372162_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7372162.htm
https://www.larodan.com/product/monolinolein/
https://www.larodan.com/product/1-monolinolein/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Monolinolein
https://m.chemicalbook.com/ProductChemicalPropertiesCB7372162_EN.htm
https://commonchemistry.cas.org/detail?cas_rn=26545-74-4
https://pubchem.ncbi.nlm.nih.gov/compound/1-Monolinolein
https://www.benchchem.com/product/b134703?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB7372162_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7372162.aspx
https://commonchemistry.cas.org/detail?cas_rn=26545-74-4
https://m.chemicalbook.com/ProductChemicalPropertiesCB7372162_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7372162.aspx
https://commonchemistry.cas.org/detail?cas_rn=26545-74-4
https://m.chemicalbook.com/ProductChemicalPropertiesCB7372162_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7372162.aspx
https://www.benchchem.com/product/b134703?utm_src=pdf-body
https://bns.institute/applied-sciences/physical-chemical-properties-of-lipids/
https://foodsafety.institute/food-fundamentals-chemistry/properties-of-lipids/
https://bns.institute/applied-sciences/physical-chemical-properties-of-lipids/
https://foodsafety.institute/food-fundamentals-chemistry/properties-of-lipids/
https://www.benchchem.com/product/b134703?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Source(s)

Water Practically Insoluble [9][10]

Chloroform Slightly Soluble [1][4]

Ethyl Acetate Slightly Soluble [1][4]

Methanol Slightly Soluble [1][4]

Ether, Benzene, Acetone Soluble [9][10]

Phase Behavior in Aqueous Systems
One of the most important physical properties of monolinolein is its lyotropic liquid crystalline

phase behavior, i.e., its ability to form various ordered structures upon hydration. Similar to the

well-studied monoolein, monolinolein in water self-assembles into distinct mesophases

depending on the temperature and water content. These phases include the lamellar liquid

crystalline phase (Lα) and inverse bicontinuous cubic phases like the double gyroid (Ia3d) and

double diamond (Pn3m).[11][12][13] This behavior is crucial for its application in creating

stable, structured matrices for drug encapsulation.[14]
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Logical Flow of Monolinolein Phase Transitions in Water
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Caption: Phase transitions of monolinolein with increasing hydration.

Spectroscopic Properties
Spectroscopic analysis is essential for structural elucidation and purity assessment.

Table 4: Summary of Spectroscopic Data for Monolinolein
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Technique Description Source(s)

Mass Spectrometry (MS)

Provides molecular weight

(354.5 g/mol ) and

fragmentation patterns for

structural confirmation. Data is

available for GC-MS and LC-

MS analyses.

[8]

Nuclear Magnetic Resonance

(NMR)

¹H and ¹³C NMR spectra

confirm the presence of

characteristic functional

groups: glycerol backbone,

ester linkage, and the cis-

double bonds of the linoleoyl

chain.

[8][15]

Infrared (IR) Spectroscopy

IR spectra would show

characteristic absorption

bands for O-H (hydroxyl), C=O

(ester), and C=C (alkene)

functional groups.

[16]

Experimental Protocols
The determination of the physical properties of monolinolein involves a series of well-

established analytical techniques.
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Experimental Workflow for Physical Characterization of Monolinolein
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Caption: Workflow for the physical characterization of monolinolein.

Solubility Determination
Objective: To assess the solubility of monolinolein in polar and non-polar solvents.

Protocol:

Prepare two sets of test tubes.

To the first set, add a small amount of monolinolein (e.g., 50 µL) to 1 mL of a polar

solvent (e.g., deionized water).

To the second set, add the same amount of monolinolein to 1 mL of various non-polar

organic solvents (e.g., chloroform, ethanol, ether).[17][18]

Vortex each tube vigorously for 30 seconds.

Allow the tubes to stand for 5 minutes and observe.
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Record whether the monolinolein dissolves to form a clear solution (soluble), remains as

a separate phase (insoluble), or partially dissolves (slightly soluble).[17]

Thermal Analysis (Differential Scanning Calorimetry -
DSC)

Objective: To determine the melting point and characterize thermal transitions.

Protocol:

Accurately weigh a small amount of monolinolein (1-5 mg) into an aluminum DSC pan.

Seal the pan hermetically. An empty sealed pan is used as a reference.

Place both pans into the DSC instrument.

The sample is subjected to a controlled temperature program, for example, cooling to

-20°C and then heating at a constant rate (e.g., 5 °C/min) to 50°C.

The heat flow to or from the sample relative to the reference is measured.

The melting point is identified as the peak temperature of the endothermic transition on the

heating curve. Other phase transitions may also be observed.

Phase Behavior Characterization (SAXS and PLM)
Objective: To identify the liquid crystalline phases formed by monolinolein at different

hydration levels and temperatures.

Protocol:

Sample Preparation: Prepare a series of samples with varying weight ratios of

monolinolein to water (e.g., from 95:5 to 40:60). Samples are typically prepared in sealed

containers and homogenized by centrifugation cycles.

Polarized Light Microscopy (PLM): A small amount of each hydrated sample is placed on a

microscope slide. The sample is observed between crossed polarizers. Anisotropic phases
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(e.g., lamellar) will be birefringent (show textures), while isotropic phases (e.g., cubic,

micellar) will appear dark.[12]

Small-Angle X-ray Scattering (SAXS): Samples are loaded into thin-walled glass

capillaries and placed in a temperature-controlled sample holder in the SAXS beamline. X-

ray diffraction patterns are collected. The positions of the diffraction peaks are used to

identify the phase symmetry and calculate the lattice parameters of the structure (e.g.,

lamellar, Pn3m cubic, Ia3d cubic).[12][14]

Conclusion
The physical properties of monolinolein, particularly its melting point, solubility, and complex

phase behavior in water, are foundational to its utility in advanced applications. The ability to

form well-defined, stable lyotropic liquid crystalline phases makes it an invaluable excipient for

the controlled delivery of therapeutic agents. The experimental protocols outlined in this guide

provide a robust framework for the comprehensive characterization of monolinolein and

related lipid-based materials, ensuring reproducible and reliable data for research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Monolinolein
https://bns.institute/applied-sciences/physical-chemical-properties-of-lipids/
https://foodsafety.institute/food-fundamentals-chemistry/properties-of-lipids/
https://www.researchgate.net/publication/12667504_The_phase_diagram_of_the_monooleinwater_system_Metastability_and_equilibrium_aspects
https://www.researchgate.net/publication/247124995_Phase_behavior_of_a_monoacylglycerol
https://www.researchgate.net/figure/Binary-phase-diagram-of-monoolein-water-top-and-monolinolein-water-bottom-FI-fluid_fig3_333919644
https://plueckthun.bioc.uzh.ch/wp-content/uploads/Publications/APpub0373.pdf
https://magritek.com/wp-content/uploads/2020/03/Application-Note-Characterizing-Fatty-Acids-with-multinuclear-NMR-Magritek-060418-back.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Monolinolein
https://aneshaa99.home.blog/wp-content/uploads/2020/07/64636_g04__aneshaa.pdf
https://www.scribd.com/document/516589394/Experiment-1-Laboratory-Activity-Sheet-for-Physical-and-Chemical-Properties-of-Lipids
https://www.benchchem.com/product/b134703#physical-properties-of-monolinolein
https://www.benchchem.com/product/b134703#physical-properties-of-monolinolein
https://www.benchchem.com/product/b134703#physical-properties-of-monolinolein
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b134703?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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